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Compound of Interest

Compound Name: 3,3-Dimethyl-2-oxobutyric acid

Cat. No.: B1630483

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-2-oxobutyric acid, systematically named 3,3-dimethyl-2-oxobutanoic acid
according to IUPAC nomenclature, is a keto acid of significant interest in the pharmaceutical
and chemical industries. Also known by its common name, trimethylpyruvic acid, this
compound serves as a crucial intermediate in the synthesis of various high-value molecules,
most notably the antiretroviral drug atazanavir, used in the treatment of HIV.[1][2] Its utility also
extends to genetic engineering, nutritional additives, and as a raw material for coatings.[2][3]
This guide provides an in-depth overview of its chemical structure, properties, synthesis
protocols, and key applications.

Chemical Structure and Identification

The chemical structure of 3,3-Dimethyl-2-oxobutyric acid features a four-carbon butanoic
acid backbone with two methyl groups attached to the third carbon atom and a ketone
functional group at the second position.[4][5]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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